Cas no 2191062-46-9 (1-(8-Fluoro-1,2,4,5-tetrahydro-1-methyl-3H-3-benzazepin-3-yl)-2-propen-1-one)

• Product Name: 1-(8-Fluoro-1,2,4,5-tetrahydro-1-methyl-3H-3-benzazepin-3-yl)-2-propen-1-one
• CAS No: 2191062-46-9
• MF: C₁₄H₁₆FNO
• MW: 233.28134727478
• CID: 5409866
• Update Time: 2025-09-27

1-(8-Fluoro-1,2,4,5-tetrahydro-1-methyl-3H-3-benzazepin-3-yl)-2-propen-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(8-Fluoro-1,2,4,5-tetrahydro-1-methyl-3H-3-benzazepin-3-yl)-2-propen-1-one

• Inchi： 1S/C14H16FNO/c1-3-14(17)16-7-6-11-4-5-12(15)8-13(11)10(2)9-16/h3-5,8,10H,1,6-7,9H2,2H3
• InChI Key： DCYNGHMRYKCEFR-UHFFFAOYSA-N
• SMILES： C(N1CCC2=CC=C(F)C=C2C(C)C1)(=O)C=C

Experimental Properties

• Density: 1.099±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 372.6±42.0 °C(Predicted)
• pka: -0.91±0.40(Predicted)

Additional information on 1-(8-Fluoro-1,2,4,5-tetrahydro-1-methyl-3H-3-benzazepin-3-yl)-2-propen-1-one

Compound CAS No. 2191062-46-9: 1-(8-Fluoro-1,2,4,5-tetrahydro-1-methyl-3H-3-benzazepin-3-yl)-2-propen-1-one

The compound with CAS No. 2191062-46-9, commonly referred to as 1-(8-fluoro-1,2,4,5-tetrahydro-1-methyl-3H-3-benzazepin-3-yl)-2-propen-1-one, is a highly specialized organic molecule with significant potential in the field of pharmaceutical research and development. This compound belongs to the class of benzazepines, which are known for their unique structural properties and diverse biological activities. The presence of a fluoro substituent at the 8th position of the benzazepine ring introduces additional electronic and steric effects, further enhancing its pharmacological profile.

Recent studies have highlighted the importance of benzazepine derivatives in the development of novel therapeutic agents. The 8-fluoro substitution in this compound has been shown to significantly influence its binding affinity to various biological targets, making it a promising candidate for drug design. Additionally, the propenone moiety attached to the benzazepine ring contributes to its reactivity and selectivity in biochemical interactions.

The synthesis of CAS No. 2191062-46-9 involves a multi-step process that combines advanced organic chemistry techniques. Researchers have employed strategies such as Suzuki coupling and Stille coupling to achieve high yields and purity levels. These methods ensure that the compound is suitable for both preclinical and clinical studies.

From a pharmacological perspective, this compound has demonstrated remarkable activity in vitro against several disease-related targets. For instance, it has shown potent inhibitory effects on enzymes associated with neurodegenerative diseases, such as beta-secretase (BACE). Furthermore, its ability to modulate ion channels has made it a valuable tool in studying cardiovascular diseases.

Recent advancements in computational chemistry have enabled researchers to predict the bioavailability and metabolism of this compound more accurately. Molecular docking studies have revealed that CAS No. 2191062-46-9 exhibits strong binding affinity to key receptors involved in pain signaling pathways. This suggests its potential application as an analgesic agent with reduced side effects compared to traditional opioids.

In terms of toxicity profiles, preliminary studies indicate that CAS No. 2191062-46-9 has a favorable safety margin when administered at therapeutic doses. Its low toxicity is attributed to its selective targeting of specific biological pathways, minimizing off-target effects.

The development of this compound has also been supported by green chemistry principles. Researchers have optimized reaction conditions to minimize waste generation and maximize atom economy. This approach aligns with global efforts to promote sustainable practices in drug discovery.

In conclusion, CAS No. 2191062_46_9, or 1-(8-fluoro_1_2_4_5-tetrahydro_1-methyl_3H_3-benzazepin_3_yl)-2-propen_1-one, represents a cutting-edge advancement in medicinal chemistry. Its unique structure, combined with its potent biological activities and favorable pharmacokinetic properties, positions it as a leading candidate for future therapeutic interventions across multiple disease areas.